4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide

• Molecular Formula: C24H19Cl2N3O3
• Molecular Weight: 468.3 g/mol
• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide
• InChI: InChI=1S/C24H19Cl2N3O3/c25-18-10-13-21(20(26)15-18)31-14-4-7-22(30)27-19-11-8-17(9-12-19)24-29-28-23(32-24)16-5-2-1-3-6-16/h1-3,5-6,8-13,15H,4,7,14H2,(H,27,30)
• InChI Key: ZVHVNBXYPFDGNY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)NC(=O)CCCOC4=C(C=C(C=C4)Cl)Cl

Description

4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide, also known as DPBA, is a chemical compound that has been widely studied for its potential applications in scientific research. DPBA is a synthetic compound that was first synthesized in the 1990s and has since been used in a variety of research studies.

Mechanism of Action

The mechanism of action of 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide is not fully understood. However, it is believed that 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In the brain, 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has been shown to reduce the accumulation of amyloid-beta, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized and purified. 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide is also relatively stable, which makes it suitable for long-term storage. However, one limitation of using 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide's effects.

Future Directions

There are several future directions for research on 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide. One area of research that could be explored is the development of 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide analogs that have improved anti-cancer or neuroprotective properties. Another area of research that could be explored is the identification of the specific enzymes that 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide targets in cancer cells. This could lead to the development of more targeted therapies for cancer. Finally, more research could be done to better understand the mechanism of action of 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide in the brain, which could lead to the development of new treatments for Alzheimer's disease.

Synthesis Methods

4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide is a synthetic compound that can be synthesized using a variety of methods. One method involves the reaction of 2,4-dichlorophenol with 4-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline in the presence of butanoyl chloride. This reaction results in the formation of 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide. Another method involves the reaction of 4-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline with 4-chlorobutyryl chloride in the presence of triethylamine. This reaction also results in the formation of 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide.

Scientific Research Applications

4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has been studied for its potential applications in a variety of scientific research studies. One area of research that has focused on 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide is cancer research. 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has also been studied for its potential applications in Alzheimer's disease research. 4-(2,4-dichlorophenoxy)-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]butanamide has been shown to have neuroprotective properties by reducing the accumulation of amyloid-beta in the brain.